cis-β-Asarone (>70per cent)
cis-β-Asarone (>70per cent)
The asarones, including α-asarone (Item No. 11681) and β-asarone, were first isolated from volatile oils of plants of the genus Acorus, which are used in Ayurvedic medicine. β-Asarone is noted for its neuroprotective effects, as it ameliorates depression, reduces dopamine-induced neurotoxicity, and attenuates damage in a model of stroke. In isolated neurons and in brains, β-asarone blocks autophagy, reduces inflammation, and inhibits apoptosis. While β-asarone inhibits apoptosis in neurons, it induces apoptosis in colon cancer cells. It also has antimicrobial effects.
Brand Name:
Vulcanchem
CAS No.:
5273-86-9
VCID:
VC0042808
InChI:
InChI=1S/C12H16O3/c1-5-6-9-7-11(14-3)12(15-4)8-10(9)13-2/h5-8H,1-4H3/b6-5-
SMILES:
Molecular Formula:
C12H16O3
Molecular Weight:
208.25 g/mol
cis-β-Asarone (>70per cent)
CAS No.: 5273-86-9
Reference Standards
VCID: VC0042808
Molecular Formula: C12H16O3
Molecular Weight: 208.25 g/mol
| CAS No. | 5273-86-9 |
|---|---|
| Product Name | cis-β-Asarone (>70per cent) |
| Molecular Formula | C12H16O3 |
| Molecular Weight | 208.25 g/mol |
| IUPAC Name | 1,2,4-trimethoxy-5-[(Z)-prop-1-enyl]benzene |
| Standard InChI | InChI=1S/C12H16O3/c1-5-6-9-7-11(14-3)12(15-4)8-10(9)13-2/h5-8H,1-4H3/b6-5- |
| Standard InChIKey | RKFAZBXYICVSKP-WAYWQWQTSA-N |
| Isomeric SMILES | C/C=C\C1=CC(=C(C=C1OC)OC)OC |
| Canonical SMILES | CC=CC1=CC(=C(C=C1OC)OC)OC |
| Appearance | Liquid |
| Description | The asarones, including α-asarone (Item No. 11681) and β-asarone, were first isolated from volatile oils of plants of the genus Acorus, which are used in Ayurvedic medicine. β-Asarone is noted for its neuroprotective effects, as it ameliorates depression, reduces dopamine-induced neurotoxicity, and attenuates damage in a model of stroke. In isolated neurons and in brains, β-asarone blocks autophagy, reduces inflammation, and inhibits apoptosis. While β-asarone inhibits apoptosis in neurons, it induces apoptosis in colon cancer cells. It also has antimicrobial effects. |
| Synonyms | (E)-asarone (Z)-asarone 1,2,4-trimethoxy-5-propenylbenzene, z- 2,4,5-trimethoxypropen-1-ylbenzene alpha-asarone asarone asarone, (E)-isomer asarone, (Z)-isomer benzene, 1,2,4-trimethoxy-5-(1-propenyl)-, (E)- benzene, 1,2,4-trimethoxy-5-(1-propenyl)-, (Z)- benzene, 1,2,4-trimethoxy-5-(1E)-1-propen-1-yl- beta-asarone cis-beta-asarone cis-isoasarone cis-isoelemicin gamma-asarone isoasarone trans-asarone |
| PubChem Compound | 17903 |
| Last Modified | Nov 11 2021 |
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